Cas no 185515-12-2 (4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid)

• Product Name: 4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid
• CAS No: 185515-12-2
• MF: C₈H₈O₂S
• MW: 168.212921142578
• MDL: MFCD07368395
• CID: 139171
• PubChem ID: 21955865
• Update Time: 2025-08-05

4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydro-4H-cyclopenta[b]thiophene-5-carboxylic acid
• 4H-Cyclopenta[b]thiophene-5-carboxylicacid, 5,6-dihydro-
• 5,6-DIHYDRO-4H-CYCLOPENTA(B)THIOPHENE-5-CARBOXYLIC ACID
• 4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid
• FT-0648459
• 185515-12-2
• DTXSID30620750
• AKOS015914627
• MFCD07368395
• CS-0449261
• SCHEMBL2460519
• SY324830

• MDL： MFCD07368395
• Inchi： 1S/C8H8O2S/c9-8(10)6-3-5-1-2-11-7(5)4-6/h1-2,6H,3-4H2,(H,9,10)
• InChI Key： NLRSWIIOLVHHQE-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CC(C(=O)O)C2

Computed Properties

• Exact Mass: 168.02500
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.399
• Boiling Point: 337.092°C at 760 mmHg
• Flash Point: 157.668°C
• Refractive Index: 1.632
• PSA: 65.54000
• LogP: 1.54750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid

Chemical Profile of 4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid (CAS No. 185515-12-2)

4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid, identified by its CAS number 185515-12-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the thiophene derivatives family, which is well-known for its broad range of applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and advanced materials.

The molecular structure of 4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid features a fused ring system consisting of a cyclopentane ring connected to a thiophene ring. The presence of a carboxylic acid functional group at the 5-position of the thiophene ring introduces reactivity that makes it a valuable intermediate in organic synthesis. This structural motif has been extensively studied for its potential in developing novel therapeutic agents and functional materials.

In recent years, the pharmaceutical industry has shown increasing interest in thiophene derivatives due to their diverse biological activities. Studies have demonstrated that compounds incorporating the 4H,5H,6H-cyclopenta[b]thiophene scaffold exhibit promising pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The carboxylic acid moiety further enhances its utility as a synthetic precursor, allowing for further derivatization to produce more complex molecules with tailored biological activities.

One of the most compelling aspects of 4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid is its role as a building block in the synthesis of advanced materials. Researchers have explored its potential in developing organic semiconductors and optoelectronic materials due to its ability to form stable π-conjugated systems. These properties make it an attractive candidate for applications in organic light-emitting diodes (OLEDs), solar cells, and other electronic devices.

The synthesis of 4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the carboxylic acid group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

Recent research has also highlighted the importance of 4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid in drug discovery efforts. Computational studies have identified its potential as a scaffold for developing kinase inhibitors, which are critical targets in cancer therapy. Additionally, its structural features have been leveraged in designing molecules that interact with specific biological pathways involved in neurological disorders. These findings underscore the compound's significance as a versatile tool in medicinal chemistry.

The chemical stability and reactivity of 4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid make it an excellent candidate for further chemical modifications. Researchers have utilized various techniques such as palladium-catalyzed cross-coupling reactions and metal-mediated hydrogenations to introduce additional functional groups or alter the electronic properties of the molecule. These modifications have led to the discovery of novel derivatives with enhanced biological activities and material properties.

In conclusion,4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid (CAS No. 185515-12-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound,4H,5H,6H-cyclopenta[b]thiophene-5-carboxylic acid is poised to play an increasingly important role in addressing challenges across multiple scientific disciplines.